Cas no 2228423-93-4 (2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-amine)

• Product Name: 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-amine
• CAS No: 2228423-93-4
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6221037
• PubChem ID: 165852285
• Update Time: 2025-05-24

2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-amine
• EN300-1772981
• 2228423-93-4

• Inchi： 1S/C12H18N2O/c1-9(8-13)10-3-4-12-11(7-10)14(2)5-6-15-12/h3-4,7,9H,5-6,8,13H2,1-2H3
• InChI Key： WHDFSXLZXPTQCS-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C1=CC=C(C=2)C(C)CN

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-amine

Introduction to 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-amine (CAS No. 2228423-93-4)

2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228423-93-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzoxazinone class, a structural scaffold known for its diverse biological activities. The presence of a methyl group at the 4-position and an amine functional group at the 1-position of the propan chain contributes to its unique chemical and pharmacological properties.

The benzoxazinone core is a heterocyclic structure that has garnered considerable attention due to its potential therapeutic applications. These compounds are often characterized by their ability to interact with various biological targets, making them valuable candidates for drug discovery. The specific substitution pattern in 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-amine suggests possible roles in modulating enzymatic and receptor-mediated processes, which are critical in numerous disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such molecules with biological targets. Studies have indicated that the amine propanyl side chain in this compound may facilitate interactions with proteins involved in signal transduction and metabolic pathways. This has opened up avenues for exploring its potential as an inhibitor or modulator in contexts such as inflammation, cancer, and neurodegenerative diseases.

The methyl group at the 4-position of the benzoxazinone ring is another key feature that influences the compound's reactivity and bioavailability. This substitution can affect the electronic properties of the molecule, thereby influencing its ability to cross cell membranes and reach intracellular targets. Additionally, the 3,4-dihydro moiety suggests a rigidified structure, which may enhance binding stability to biological receptors.

In vitro studies have begun to unravel the pharmacological profile of 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-amine. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes implicated in disease progression. For instance, research has hinted at potential interactions with kinases and phosphodiesterases, which are pivotal in regulating cellular processes such as proliferation and apoptosis. These findings align with the broader efforts in developing small-molecule inhibitors for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing complex heterocyclic frameworks. The introduction of the propanamido group at one end of the molecule introduces a polar region that can enhance solubility and binding affinity. This balance between hydrophobicity and hydrophilicity is crucial for achieving optimal pharmacokinetic properties.

As research progresses, the integration of high-throughput screening technologies is likely to accelerate the discovery of novel derivatives of 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-am ine with enhanced efficacy and selectivity. The benzoxazinone scaffold offers a rich chemical space for modification, allowing researchers to fine-tune biological activity through strategic functionalization.

The growing body of evidence supporting the therapeutic potential of benzoxazinone derivatives underscores their importance as pharmacological tools. 2-(4-methyl-3,4-dihydro -2H -1 , 4 -benzoxazin -6 -yl )propan -1 -amine (CAS No. 2228423 -93 -4) stands as a testament to the innovative approaches being employed in drug discovery. Its unique structural features position it as a promising candidate for further investigation into its mechanisms of action and clinical applicability.

Future studies will likely focus on elucidating the detailed molecular interactions of this compound with its target proteins. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will provide insights into its binding mode within biological systems. These structural insights are essential for designing next-generation analogs with improved pharmacological profiles.

The development of novel therapeutics requires not only potent biological activity but also favorable pharmacokinetic properties. The metabolic stability and distribution patterns of 2-( 4 -methyl -3 , 4 -dihydro -2 H -1 , 4 -benzoxazin -6 -yl )propan -1 -amine will be critical factors in determining its suitability for clinical translation. Preclinical studies are necessary to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles before moving into human trials.

In conclusion, 2 -( 4 -methyl -3 , 4 -dihydro -2 H -1 , 4 -benzoxazin -6 -yl )propan -1-am ine ( CAS No . 2228423 .93 . 4 ) represents a compelling example of how structural complexity can translate into biological function . Its unique combination of features makes it an attractive candidate for further exploration in pharmaceutical research . As our understanding of molecular interactions continues to evolve , compounds like this one hold promise for addressing some of today's most pressing medical challenges .